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Compound of Interest

Compound Name:
(5-Bromopyridin-2-yl)

(morpholino)methanone

Cat. No.: B1294229 Get Quote

Technical Guide: (5-Bromopyridin-2-yl)(morpholino)methanone (CAS 957063-06-8)

For Researchers, Scientists, and Drug Development Professionals

This document provides a concise overview of the known properties of the chemical compound

(5-Bromopyridin-2-yl)(morpholino)methanone, identified by the CAS number 957063-06-8.

Due to the limited availability of public research data, this guide focuses on fundamental

physicochemical properties and sourcing information.

Chemical Properties and Identifiers
(5-Bromopyridin-2-yl)(morpholino)methanone is a synthetic organic compound. Its core

structure consists of a brominated pyridine ring linked to a morpholine moiety via a carbonyl

group. This structure suggests its potential utility as a building block in medicinal chemistry and

materials science.
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Property Value Source

CAS Number 957063-06-8 N/A

Molecular Formula C10H11BrN2O2 N/A

Molecular Weight 271.11 g/mol N/A

IUPAC Name
(5-bromopyridin-2-yl)

(morpholin-4-yl)methanone
N/A

Canonical SMILES
C1COCCN1C(=O)C2=NC=C(

C=C2)Br
N/A

InChI Key
YQVYKGNXCRFVQY-

UHFFFAOYSA-N
N/A

Experimental Data
Detailed experimental protocols and comprehensive characterization data for (5-
Bromopyridin-2-yl)(morpholino)methanone are not extensively reported in publicly

accessible literature. The information available is primarily from commercial suppliers.

Parameter Value Notes

Purity ≥97%
Typically offered by

commercial suppliers.

Appearance White to off-white solid Visual inspection.

Logical Relationships and Potential Applications
The structural motifs present in (5-Bromopyridin-2-yl)(morpholino)methanone, namely the

bromopyridine and morpholine groups, are prevalent in pharmacologically active molecules.

The bromine atom provides a site for further chemical modification, such as cross-coupling

reactions, making it a versatile intermediate in the synthesis of more complex molecules. The

morpholine group is often incorporated into drug candidates to improve their pharmacokinetic

properties, such as solubility and metabolic stability.
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Caption: Logical flow from the compound to its potential applications.

Sourcing and Handling
(5-Bromopyridin-2-yl)(morpholino)methanone is available from various chemical suppliers.

It is intended for research and development purposes only. Standard laboratory safety

precautions should be followed when handling this compound, including the use of personal

protective equipment such as gloves, safety glasses, and a lab coat. For detailed handling and

storage information, refer to the Safety Data Sheet (SDS) provided by the supplier.

To cite this document: BenchChem. [(5-Bromopyridin-2-yl)(morpholino)methanone CAS
957063-06-8 properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1294229#5-bromopyridin-2-yl-morpholino-
methanone-cas-957063-06-8-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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